Cas no 1153279-85-6 (5-chloro-2-fluoro-3-nitrobenzoic acid)

• Product Name: 5-chloro-2-fluoro-3-nitrobenzoic acid
• CAS No: 1153279-85-6
• MF: C₇H₃ClFNO₄
• MW: 219.554424524307
• MDL: MFCD12173034
• CID: 2853565
• PubChem ID: 43449070
• Update Time: 2024-11-04

5-chloro-2-fluoro-3-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-fluoro-3-nitro-benzoic acid
• Benzoic acid, 5-chloro-2-fluoro-3-nitro-
• 5-chloro-2-fluoro-3-nitrobenzoic acid
• 5-Chloro-2-fluoro-3-nitrobenzoicacid
• CS-0367124
• FFLWLOLRLIMBGA-UHFFFAOYSA-N
• DTXSID70656058
• 1153279-85-6
• F83790
• SCHEMBL1461739

• MDL： MFCD12173034
• Inchi： 1S/C7H3ClFNO4/c8-3-1-4(7(11)12)6(9)5(2-3)10(13)14/h1-2H,(H,11,12)
• InChI Key： FFLWLOLRLIMBGA-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(Cl)=CC([N+]([O-])=O)=C1F

Computed Properties

• Exact Mass: 218.9734634g/mol
• Monoisotopic Mass: 218.9734634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 83.1Ų

Experimental Properties

• Color/Form: No data available
• Density: 1.7±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 356.3±42.0 °C at 760 mmHg
• Flash Point: 169.3±27.9 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-chloro-2-fluoro-3-nitrobenzoic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives